![molecular formula C25H26FN3O7 B2738749 Ethyl 4-(2-((3,4-dimethoxyphenethyl)amino)-2-oxoethoxy)-1-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate CAS No. 899732-81-1](/img/structure/B2738749.png)
Ethyl 4-(2-((3,4-dimethoxyphenethyl)amino)-2-oxoethoxy)-1-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“N1-(3,4-dimethoxyphenethyl)-2-cyano-2-[2-(4-fluorophenyl)hydrazono]acetamide” is a chemical compound with the molecular formula C19H19FN4O3 .
Molecular Structure Analysis
The molecular structure of this compound includes elements such as carbon ©, hydrogen (H), fluorine (F), nitrogen (N), and oxygen (O). The molecular weight is 370.3775632 .Scientific Research Applications
Synthesis Techniques and Intermediate Compounds
One stream of research focuses on the development of synthetic methodologies involving ethyl 4-(2-((3,4-dimethoxyphenethyl)amino)-2-oxoethoxy)-1-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate and related compounds. For example, a study elaborated on transformations of enaminones to imidazolone derivatives, showcasing a simple one-pot synthesis approach. This synthesis involves Michael addition, substitution, and cyclization reactions, highlighting the compound's versatility as a precursor or intermediate in creating pharmacologically interesting molecules (Bezenšek et al., 2012).
Metabolite Synthesis
Another aspect of research involves the synthesis of metabolites of complex organic molecules. A study detailed the efficient syntheses of specific metabolites, indicating the role of ethyl 4-(2-((3,4-dimethoxyphenethyl)amino)-2-oxoethoxy)-1-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate in understanding the metabolic pathways and potential biological activities of new drug candidates (Mizuno et al., 2006).
Novel Compound Development
Research also extends to the creation of novel compounds using ethyl 4-(2-((3,4-dimethoxyphenethyl)amino)-2-oxoethoxy)-1-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate as a building block. A particular study on the synthesis and reactivity of pyrrolo[1,2-a]pyrazine derivatives demonstrates the potential of such compounds in generating new analogues of natural products with unique biological activities (Voievudskyi et al., 2016).
Antimicrobial Activity
Further investigation into the antimicrobial properties of derivatives has been conducted, where novel compounds synthesized from ethyl 4-(2-((3,4-dimethoxyphenethyl)amino)-2-oxoethoxy)-1-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate were evaluated for their effectiveness against various bacteria and fungi. This research contributes to the discovery of new antimicrobial agents that could address the growing concern of antibiotic resistance (Spoorthy et al., 2021).
Mechanism of Action
Future Directions
properties
IUPAC Name |
ethyl 4-[2-[2-(3,4-dimethoxyphenyl)ethylamino]-2-oxoethoxy]-1-(4-fluorophenyl)-6-oxopyridazine-3-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H26FN3O7/c1-4-35-25(32)24-21(14-23(31)29(28-24)18-8-6-17(26)7-9-18)36-15-22(30)27-12-11-16-5-10-19(33-2)20(13-16)34-3/h5-10,13-14H,4,11-12,15H2,1-3H3,(H,27,30) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UIDCGGFZQUPCSO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=NN(C(=O)C=C1OCC(=O)NCCC2=CC(=C(C=C2)OC)OC)C3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H26FN3O7 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
499.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 4-(2-((3,4-dimethoxyphenethyl)amino)-2-oxoethoxy)-1-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.